Cas no 85366-70-7 ((5R)-5-(1S)-2-amino-1-hydroxyethyl-3,4-dihydroxy-2,5-dihydrofuran-2-one)

• Product Name: (5R)-5-(1S)-2-amino-1-hydroxyethyl-3,4-dihydroxy-2,5-dihydrofuran-2-one
• CAS No: 85366-70-7
• MF: C₆H₉NO₅
• MW: 175.139362096786
• MDL: MFCD30251487
• CID: 5227710
• PubChem ID: 101682219
• Update Time: 2025-07-01

(5R)-5-(1S)-2-amino-1-hydroxyethyl-3,4-dihydroxy-2,5-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• L-Ascorbic acid, 6-amino-6-deoxy-
• (5R)-5-(1S)-2-amino-1-hydroxyethyl-3,4-dihydroxy-2,5-dihydrofuran-2-one

• MDL： MFCD30251487
• Inchi： 1S/C6H9NO5/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,8-10H,1,7H2/t2-,5+/m0/s1
• InChI Key： NWWNMEXBDCKKIG-JLAZNSOCSA-N
• SMILES： [C@H]([C@@]1([H])OC(=O)C(O)=C1O)(O)CN

Additional information on (5R)-5-(1S)-2-amino-1-hydroxyethyl-3,4-dihydroxy-2,5-dihydrofuran-2-one

Comprehensive Overview of (5R)-5-(1S)-2-amino-1-hydroxyethyl-3,4-dihydroxy-2,5-dihydrofuran-2-one (CAS No. 85366-70-7)

The compound (5R)-5-(1S)-2-amino-1-hydroxyethyl-3,4-dihydroxy-2,5-dihydrofuran-2-one, identified by its CAS No. 85366-70-7, is a highly specialized organic molecule with significant interest in pharmaceutical and biochemical research. Its unique structure, featuring multiple hydroxyl and amino functional groups, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals often search for this compound due to its potential applications in drug development, particularly in the fields of antibiotics and enzyme inhibitors.

One of the most frequently asked questions about CAS No. 85366-70-7 revolves around its stereochemistry and chiral purity. The (5R) and (1S) designations indicate specific spatial arrangements of atoms, which are critical for its biological activity. This aspect is particularly relevant in the context of asymmetric synthesis, a hot topic in modern organic chemistry. The compound's ability to act as a chiral building block has garnered attention from synthetic chemists aiming to develop more efficient and sustainable routes to complex molecules.

In recent years, the demand for green chemistry solutions has increased, and 85366-70-7 has been studied in this context. Its potential as a biodegradable intermediate aligns with the growing focus on environmentally friendly synthesis methods. This connection to sustainability makes it a subject of interest in academic papers and patent applications, particularly when discussing catalytic processes or renewable feedstocks.

The dihydrofuran-2-one core structure of this compound shares similarities with several natural products, which explains its relevance in medicinal chemistry. Current research trends show that molecules containing this scaffold are being investigated for their anti-inflammatory and antioxidant properties. These characteristics tie into broader health and wellness discussions, particularly regarding oxidative stress management and cellular protection mechanisms.

Analytical chemists frequently inquire about the spectroscopic properties of (5R)-5-(1S)-2-amino-1-hydroxyethyl-3,4-dihydroxy-2,5-dihydrofuran-2-one. Its distinct NMR fingerprint and mass spectral data are essential for quality control in manufacturing processes. The compound's chromatographic behavior is another area of practical interest, especially for laboratories developing HPLC methods for similar structures.

From a commercial perspective, the availability and synthetic scalability of CAS No. 85366-70-7 are common concerns. Suppliers and manufacturers often highlight its batch-to-batch consistency and storage stability, which are crucial factors for industrial applications. The compound's role in process chemistry optimization is particularly valued in pharmaceutical development pipelines.

Emerging applications in bioconjugation chemistry have brought new attention to this molecule. Its amino-hydroxy functionality makes it suitable for creating targeted drug delivery systems, a rapidly advancing field in precision medicine. This aligns with current healthcare trends focusing on personalized therapeutics and molecular diagnostics.

The regulatory status of 85366-70-7 is another area of frequent inquiry, particularly regarding its classification in different global markets. While not considered hazardous, proper handling protocols are still emphasized in technical documentation, reflecting the broader industry emphasis on laboratory safety standards and chemical hygiene practices.

Academic interest in this compound continues to grow, with recent publications exploring its crystal structure and hydrogen bonding patterns. These studies contribute to fundamental knowledge in molecular recognition and supramolecular chemistry, areas that have implications for materials science as well as drug design.

Looking forward, the versatility of (5R)-5-(1S)-2-amino-1-hydroxyethyl-3,4-dihydroxy-2,5-dihydrofuran-2-one suggests it will remain an important compound in chemical research. Its intersection with multiple cutting-edge scientific disciplines ensures ongoing relevance in both academic and industrial settings, particularly as new synthetic methodologies and analytical techniques continue to evolve.